4-(2-Hydroxyphenyl)thiophene-2-carbaldehyde

• IUPAC Name: 4-(2-hydroxyphenyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C11H8O2S/c12-6-9-5-8(7-14-9)10-3-1-2-4-11(10)13/h1-7,13H
• InChI Key: GZJNQDKWUOPZGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSC(=C2)C=O)O
• Molecular Formula: C11H8O2S
• DSSTOX Substance ID: DTXSID90683462
• Molecular Weight: 204.25 g/mol
• CAS No.: 1261946-66-0

Description

4-(2-Hydroxyphenyl)thiophene-2-carbaldehyde is an organosulfur compound that features a thiophene ring substituted with a hydroxyphenyl group and an aldehyde group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Hydroxyphenyl)thiophene-2-carbaldehyde typically involves the condensation of thiophene-2-carbaldehyde with 2-hydroxybenzaldehyde under basic conditions. One common method is the use of a base such as potassium hydroxide in ethanol, which facilitates the formation of the desired product through an aldol condensation reaction .

Industrial Production Methods

While specific industrial production methods for 4-(2-Hydroxyphenyl)thiophene-2-carbaldehyde are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature and solvent choice, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(2-Hydroxyphenyl)thiophene-2-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxy group can participate in electrophilic aromatic substitution reactions, allowing for further functionalization of the phenyl ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Electrophiles such as bromine in the presence of a Lewis acid catalyst.

Major Products

Oxidation: 4-(2-Hydroxyphenyl)thiophene-2-carboxylic acid.

Reduction: 4-(2-Hydroxyphenyl)thiophene-2-methanol.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

4-(2-Hydroxyphenyl)thiophene-2-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and heterocycles.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the development of pharmaceutical agents.

Industry: Utilized in the development of organic semiconductors and materials for electronic devices.

Mechanism of Action

The mechanism of action of 4-(2-Hydroxyphenyl)thiophene-2-carbaldehyde depends on its specific application. In biological systems, it may interact with cellular targets such as enzymes or receptors, leading to various biological effects. The hydroxy group can form hydrogen bonds, while the thiophene ring can participate in π-π interactions, influencing its binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

Thiophene-2-carbaldehyde: Lacks the hydroxyphenyl group, making it less versatile in terms of functionalization.

2-Hydroxybenzaldehyde:

4-(2-Methoxyphenyl)thiophene-2-carbaldehyde: Similar structure but with a methoxy group instead of a hydroxy group, affecting its reactivity and interactions.

Uniqueness

4-(2-Hydroxyphenyl)thiophene-2-carbaldehyde is unique due to the presence of both a hydroxyphenyl group and a thiophene ring, which confer distinct electronic and steric properties